Cas no 1202759-89-4 (Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate)

• Product Name: Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate
• CAS No: 1202759-89-4
• MF: C₁₅H₁₆ClFN₄O₂
• MW: 338.764545440674
• CID: 2117305
• Update Time: 2025-06-15

Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-chloro-5-fluoropyrimidin-4-ylamino)phenylcarbamate
• tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate
• IKWLSHDHFYDICV-UHFFFAOYSA-N
• tert-butyl N-[3-[(2-chloro-5-fluoropyrimidin-4-yl)amino]phenyl]carbamate
• Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate

• Inchi： 1S/C15H16ClFN4O2/c1-15(2,3)23-14(22)20-10-6-4-5-9(7-10)19-12-11(17)8-18-13(16)21-12/h4-8H,1-3H3,(H,20,22)(H,18,19,21)
• InChI Key： IKWLSHDHFYDICV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NC1=CC=CC(=C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Topological Polar Surface Area: 76.1

Additional information on Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate

Research Update on Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate (CAS: 1202759-89-4) in Chemical Biology and Drug Discovery

Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate (CAS: 1202759-89-4) is a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases, particularly those involved in cancer and inflammatory diseases. Recent studies have highlighted its role as a versatile building block for the development of novel therapeutic agents. This compound's unique chemical structure, featuring a fluoropyrimidine core and a tert-butyl carbamate group, enables selective modifications that enhance binding affinity and pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound to develop a series of potent inhibitors targeting the epidermal growth factor receptor (EGFR) T790M mutation, a common resistance mechanism in non-small cell lung cancer (NSCLC). The study demonstrated that derivatives of 1202759-89-4 exhibited nanomolar inhibitory activity against EGFR T790M while maintaining selectivity over wild-type EGFR, reducing off-target effects. The lead compound from this series showed promising in vivo efficacy in xenograft models, with tumor growth inhibition exceeding 70% at well-tolerated doses.

Another significant application of 1202759-89-4 was reported in a Nature Communications paper (2024), where it served as a precursor for covalent inhibitors of Bruton's tyrosine kinase (BTK). The researchers employed structure-based drug design to optimize the compound's electrophilic warhead, resulting in irreversible inhibitors with improved target residence time and reduced metabolic clearance. These inhibitors demonstrated potent activity in B-cell malignancy models and are currently undergoing preclinical evaluation.

The synthetic versatility of 1202759-89-4 has also been explored in fragment-based drug discovery. A recent ACS Medicinal Chemistry Letters publication (2024) described its use as a privileged fragment for targeting protein-protein interactions (PPIs) in the NF-κB signaling pathway. Through systematic structure-activity relationship (SAR) studies, researchers identified analogs that disrupt the interaction between IKKβ and NEMO, a challenging PPI target in inflammatory diseases.

From a synthetic chemistry perspective, several novel methodologies have been developed to access 1202759-89-4 and its derivatives more efficiently. A 2023 Organic Process Research & Development report detailed a continuous-flow synthesis approach that improved the yield of the key pyrimidine amination step from 65% to 92% while reducing processing time by 40%. This advancement has significant implications for scaling up production of this important intermediate.

Looking forward, the unique properties of 1202759-89-4 continue to make it a valuable scaffold in drug discovery. Ongoing research is exploring its application in targeted protein degradation (PROTACs) and covalent inhibitor development. The compound's balanced lipophilicity (clogP ~2.5) and molecular weight (~338 Da) make it particularly suitable for these emerging therapeutic modalities. Future studies will likely focus on expanding its utility to additional target classes and disease areas.